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Compound of Interest

Compound Name: VU591 hydrochloride

Cat. No.: B10768957

For Researchers, Scientists, and Drug Development Professionals

The renal outer medullary potassium (ROMK) channel, Kirl.1, is a well-validated target for a
novel class of diuretics that offer the potential for potassium-sparing effects. VU591
hydrochloride has been a cornerstone tool compound for studying the physiological roles of
Kirl.1l. However, the landscape of Kirl.1 inhibitors is expanding, offering researchers a broader
selection of chemical probes with diverse properties. This guide provides a comprehensive
comparison of VU591 and its key alternatives, supported by experimental data and detailed
protocols to aid in the selection of the most appropriate tool for your research needs.

Performance Comparison of Kirl.1 Inhibitors

The following table summarizes the quantitative data for VU591 and its alternatives. The
inhibitory potency (IC50) against Kirl.1 and a panel of other inwardly rectifying potassium (Kir)
channels is presented to highlight the selectivity profile of each compound. All listed
compounds act as pore blockers of the Kirl.1 channel.[1][2][3][4]
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Signaling Pathway and Experimental Workflow

To understand the context in which these inhibitors function and how they are typically
evaluated, the following diagrams illustrate the regulatory pathways of the Kirl.1 channel and a
standard experimental workflow for inhibitor screening and validation.
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Figure 1: Kirl.1 (ROMK) Channel Regulatory Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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